N-[3-(Aminomethyl)-3-phenylcyclobutyl]-2-(3,4-dihydro-1H-isochromen-1-yl)acetamide;hydrochloride
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Description
N-[3-(Aminomethyl)-3-phenylcyclobutyl]-2-(3,4-dihydro-1H-isochromen-1-yl)acetamide;hydrochloride is a useful research compound. Its molecular formula is C22H27ClN2O2 and its molecular weight is 386.92. The purity is usually 95%.
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Scientific Research Applications
Asymmetric Synthesis and Amino Acid Derivation
Research demonstrates the potential for asymmetric synthesis of amino acids, which are critical for peptide construction and pharmaceutical applications. For instance, the asymmetric synthesis of α‐Amino acids from N‐Acylbornane‐10,2‐sultams showcases a method to produce diastereoisomerically pure, crystalline N-hydroxyamino-acid derivatives. This method could be applicable for generating a variety of amino acid derivatives, highlighting the compound's potential in synthesizing biologically relevant molecules (Oppolzer, Tamura, & Deerberg, 1992).
Anticancer Drug Synthesis
Another application is in the synthesis of compounds with potential anticancer properties. The synthesis and structure elucidation of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, followed by molecular docking analysis, suggests the compound's role in targeting specific receptors like the VEGFr receptor, indicating its relevance in cancer therapy (Sharma et al., 2018).
Chemoselective Acetylation for Drug Synthesis
The chemoselective acetylation process, utilizing compounds like N-(2-Hydroxyphenyl)acetamide for the synthesis of antimalarial drugs, showcases another crucial application. This method emphasizes the compound's utility in selectively modifying specific functional groups, a vital step in drug design and synthesis (Magadum & Yadav, 2018).
Synthesis of Antiasthmatic Agents
The practical synthesis of compounds like N-[4-(6-cyclobutylamino-9H-purin-2-ylamino)-phenyl]-N-methyl acetamide (QAB205), an antiasthmatic agent, from foundational chemical structures similar to the one inquired about, demonstrates the compound's potential in developing treatments for asthma (Ciszewski et al., 2006).
properties
IUPAC Name |
N-[3-(aminomethyl)-3-phenylcyclobutyl]-2-(3,4-dihydro-1H-isochromen-1-yl)acetamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N2O2.ClH/c23-15-22(17-7-2-1-3-8-17)13-18(14-22)24-21(25)12-20-19-9-5-4-6-16(19)10-11-26-20;/h1-9,18,20H,10-15,23H2,(H,24,25);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CBZDMVNHNJKTNU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(C2=CC=CC=C21)CC(=O)NC3CC(C3)(CN)C4=CC=CC=C4.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.